Cas no 1513491-92-3 ({2-cyclobutylimidazo1,2-apyridin-3-yl}methanamine)

• Product Name: {2-cyclobutylimidazo1,2-apyridin-3-yl}methanamine
• CAS No: 1513491-92-3
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6350096
• PubChem ID: 82506267
• Update Time: 2025-07-13

{2-cyclobutylimidazo1,2-apyridin-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-cyclobutylimidazo1,2-apyridin-3-yl}methanamine
• EN300-1131718
• {2-cyclobutylimidazo[1,2-a]pyridin-3-yl}methanamine
• 1513491-92-3

• Inchi： 1S/C12H15N3/c13-8-10-12(9-4-3-5-9)14-11-6-1-2-7-15(10)11/h1-2,6-7,9H,3-5,8,13H2
• InChI Key： MEJJGRBKDQXAOW-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC(=C2CN)C1CCC1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on {2-cyclobutylimidazo1,2-apyridin-3-yl}methanamine

CAS No. 1513491-92-3: {2-cyclobutylimidazo[1,2-a]pyridin-3-yl}methanamine

The compound with CAS No. 1513491-92-3, commonly referred to as {2-cyclobutylimidazo[1,2-a]pyridin-3-yl}methanamine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a cyclobutyl group fused to an imidazo[1,2-a]pyridine moiety, further substituted with a methanamine group. The combination of these structural elements imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its activity as a modulator of certain G-protein coupled receptors (GPCRs), which are critical targets in the development of drugs for conditions such as cardiovascular diseases and central nervous system disorders. The imidazo[1,2-a]pyridine core is known for its ability to interact with these receptors, and the cyclobutyl substitution further enhances its binding affinity and selectivity.

The synthesis of {2-cyclobutylimidazo[1,2-a]pyridin-3-yl}methanamine involves a multi-step process that combines principles from both heterocyclic chemistry and stereochemistry. Key steps include the formation of the imidazo[1,2-a]pyridine ring system through cyclization reactions, followed by the introduction of the cyclobutyl group via ring-closing metathesis or other suitable methods. The final step typically involves amine functionalization to yield the methanamine derivative. This synthetic pathway has been optimized in recent years to improve yield and purity, making it more accessible for research purposes.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits favorable absorption and bioavailability profiles. Its lipophilic nature allows for efficient penetration into cellular membranes, while its metabolic stability ensures prolonged residence time in systemic circulation. These properties are advantageous for drug candidates targeting chronic conditions that require sustained therapeutic effects.

The biological evaluation of CAS No. 1513491-92-3 has revealed intriguing insights into its mechanism of action. In vitro assays have shown that it acts as an agonist at specific adenosine receptor subtypes, particularly A_2A receptors, which are implicated in neurodegenerative diseases such as Parkinson's disease and Huntington's disease. Additionally, preclinical studies in animal models have demonstrated its potential to mitigate oxidative stress and inflammation, further underscoring its therapeutic potential.

One of the most promising applications of this compound lies in its potential to serve as a lead molecule for drug discovery programs targeting neurodegenerative disorders. Its ability to modulate adenosine receptor activity without inducing significant side effects makes it an attractive candidate for further development. Ongoing research is focused on refining its pharmacokinetic properties and exploring its efficacy in larger animal models before advancing to clinical trials.

In conclusion, CAS No. 1513491-92-3 represents a cutting-edge chemical entity with significant potential in the field of medicinal chemistry. Its unique structure, combined with recent advances in synthetic methodologies and biological characterization, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to play a pivotal role in shaping future therapeutic strategies across various disease areas.